3-[(1-Butyltetrazol-5-yl)methyl]-4-methyl-1,3-thiazol-2-one

• IUPAC Name: 3-[(1-butyltetrazol-5-yl)methyl]-4-methyl-1,3-thiazol-2-one
• InChI: InChI=1S/C10H15N5OS/c1-3-4-5-15-9(11-12-13-15)6-14-8(2)7-17-10(14)16/h7H,3-6H2,1-2H3
• InChI Key: UNRANIYVZFJAPH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=N1)CN2C(=CSC2=O)C
• Molecular Formula: C10H15N5OS
• Molecular Weight: 253.33 g/mol

Description

3-[(1-Butyltetrazol-5-yl)methyl]-4-methyl-1,3-thiazol-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazolone derivative that has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 3-[(1-Butyltetrazol-5-yl)methyl]-4-methyl-1,3-thiazol-2-one is not fully understood. However, it is believed to exert its biological effects by inhibiting specific enzymes or proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of DNA gyrase, an enzyme involved in bacterial DNA replication, leading to bacterial cell death. It has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to anticancer activity.
Biochemical and Physiological Effects:
3-[(1-Butyltetrazol-5-yl)methyl]-4-methyl-1,3-thiazol-2-one has been shown to exhibit various biochemical and physiological effects. In bacterial studies, this compound has been shown to inhibit the growth of various bacterial strains, including Gram-positive and Gram-negative bacteria. In anticancer studies, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of cancer cell growth. In neuroprotective studies, this compound has been shown to protect neurons from oxidative stress and inflammation, leading to the prevention of neurodegeneration.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(1-Butyltetrazol-5-yl)methyl]-4-methyl-1,3-thiazol-2-one in lab experiments include its potent biological activities, ease of synthesis, and availability. However, some limitations of using this compound include its potential toxicity, limited solubility in water, and lack of information on its long-term effects.

Future Directions

There are several future directions for the study of 3-[(1-Butyltetrazol-5-yl)methyl]-4-methyl-1,3-thiazol-2-one. One direction is to further investigate its potential applications in medicinal chemistry, particularly in the treatment of neurodegenerative diseases and inflammatory disorders. Another direction is to study its potential as a therapeutic agent in veterinary medicine, particularly in the treatment of bacterial and fungal infections in animals. Furthermore, there is a need for studies on the long-term effects of this compound on human health and the environment.

Synthesis Methods

The synthesis of 3-[(1-Butyltetrazol-5-yl)methyl]-4-methyl-1,3-thiazol-2-one involves the reaction of 4-methyl-1,3-thiazol-2-amine with 1-butyl-5-chloro-1H-tetrazole in the presence of a base. The reaction proceeds under mild conditions and yields the desired product in good yields. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

3-[(1-Butyltetrazol-5-yl)methyl]-4-methyl-1,3-thiazol-2-one has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases. It has been shown to exhibit potent antibacterial, antifungal, antiviral, and anticancer activities. In addition, this compound has shown neuroprotective and anti-inflammatory effects, making it a potential candidate for the treatment of neurodegenerative diseases and inflammatory disorders.